Cas no 2694727-81-4 (tert-butyl 2-amino-3-(2-chloro-1,3-thiazol-4-yl)propanoate, trifluoroacetic acid)

• Product Name: tert-butyl 2-amino-3-(2-chloro-1,3-thiazol-4-yl)propanoate, trifluoroacetic acid
• CAS No: 2694727-81-4
• MF: C₁₂H₁₆ClF₃N₂O₄S
• MW: 376.779651641846
• MDL: MFCD34475131
• CID: 5628121
• PubChem ID: 165947518
• Update Time: 2025-08-02

tert-butyl 2-amino-3-(2-chloro-1,3-thiazol-4-yl)propanoate, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2694727-81-4
• tert-butyl 2-amino-3-(2-chloro-1,3-thiazol-4-yl)propanoate; trifluoroacetic acid
• EN300-28320835
• tert-butyl 2-amino-3-(2-chloro-1,3-thiazol-4-yl)propanoate, trifluoroacetic acid

• MDL： MFCD34475131
• Inchi： 1S/C10H15ClN2O2S.C2HF3O2/c1-10(2,3)15-8(14)7(12)4-6-5-16-9(11)13-6;3-2(4,5)1(6)7/h5,7H,4,12H2,1-3H3;(H,6,7)
• InChI Key： UMVTUGITNHVAOU-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CS1)CC(C(=O)OC(C)(C)C)N.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 376.0471403g/mol
• Monoisotopic Mass: 376.0471403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų

Additional information on tert-butyl 2-amino-3-(2-chloro-1,3-thiazol-4-yl)propanoate, trifluoroacetic acid

tert-butyl 2-amino-3-(2-chloro-1,3-thiazol-4-yl)propanoate, trifluoroacetic acid

The compound tert-butyl 2-amino-3-(2-chloro-1,3-thiazol-4-yl)propanoate, trifluoroacetic acid (CAS No. 2694727-81-4) is a highly specialized organic compound with significant applications in the field of drug discovery and chemical synthesis. This compound is characterized by its unique structure, which combines a tert-butyl ester group, an amino group, and a thiazole ring substituted with a chlorine atom. The presence of these functional groups makes it a versatile building block in organic chemistry.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The thiazole ring is known for its ability to act as a bioisostere, providing structural diversity in drug design. Additionally, the amino group can participate in hydrogen bonding, which is crucial for interactions with biological targets such as enzymes and receptors. The tert-butyl ester group not only enhances the stability of the compound but also serves as a potential site for further functionalization.

One of the most promising applications of this compound is in the field of antiviral drug development. Researchers have demonstrated that derivatives of this compound exhibit potent activity against various viral strains, including influenza and coronaviruses. The ability of this compound to inhibit viral replication mechanisms has been attributed to its unique combination of structural features.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and esterification reactions. The use of trifluoroacetic acid as a counterion ensures high purity and stability during the synthesis process. Recent advancements in catalytic methods have further optimized the synthesis pathway, making it more efficient and scalable for industrial applications.

From an analytical perspective, this compound has been extensively studied using advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These studies have provided valuable insights into its molecular structure and reactivity. Furthermore, computational chemistry methods have been employed to predict its pharmacokinetic properties, which are critical for drug development.

Looking ahead, the potential applications of this compound are vast and varied. Its role in the development of bioactive molecules and functional materials continues to be explored by researchers worldwide. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing the frontiers of chemical science.